Cas no 1780679-62-0 (1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 1780679-62-0
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• MDL: MFCD28527232
• CID: 5612714
• PubChem ID: 84672839
• Update Time: 2025-07-15

1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1780679-62-0
• 1-(5-bromo-2-methylpyrazol-3-yl)ethanol
• 1-(3-BROMO-1-METHYL-1H-PYRAZOL-5-YL)ETHAN-1-OL
• EN300-3238929
• SCHEMBL20519442
• AT28383
• 1H-Pyrazole-5-methanol, 3-bromo-α,1-dimethyl-
• 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-ol

• MDL： MFCD28527232
• Inchi： 1S/C6H9BrN2O/c1-4(10)5-3-6(7)8-9(5)2/h3-4,10H,1-2H3
• InChI Key： SHPWKFCZOBIVJD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)O)N(C)N=1

Computed Properties

• Exact Mass: 203.98983g/mol
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 303.4±27.0 °C(Predicted)
• pka: 14.03±0.20(Predicted)